Cas no 714212-16-5 (3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid)

• Product Name: 3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid
• CAS No: 714212-16-5
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• MDL: MFCD04190729
• CID: 3057428
• PubChem ID: 945617
• Update Time: 2025-04-21

3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• <br>3-(4-Cyano-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)propano ic acid
• MFCD04190729
• CBKinase1_009822
• SR-01000289232-1
• SMR000136404
• Z57683677
• 714212-16-5
• CHEMBL1312044
• F1727-0212
• SR-01000289232
• AB00365317-02
• BBL012363
• 3-{10-CYANO-11-METHYL-13-OXO-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2,4,6,9,11-PENTAEN-12-YL}PROPANOIC ACID
• AKOS000271397
• 3-(4-cyano-3-methyl-1-oxo-1,5-dihydrobenzo[4,5]imidazo[1,2-a]pyridin-2-yl)propanoic acid
• BRD-K72252067-001-01-3
• CCG-120975
• 3-(4-cyano-3-methyl-1-oxo-5H-pyrido[1,2-a]benzimidazol-2-yl)propanoic acid
• CS-0312960
• STK741337
• HMS2439L10
• CBKinase1_022222
• MLS000531426
• 3-(4-cyano-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazol-2-yl)propanoic acid
• 3-(4-CYANO-3-METHYL-1-OXO-1,5-DIHYDROPYRIDO[1,2-A][1,3]BENZIMIDAZOL-2-YL)PROPANOIC ACID
• 3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid
• VS-03303
• 3-{10-cyano-11-methyl-13-oxo-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,9,11-pentaen-12-yl}propanoic acid

• MDL： MFCD04190729
• Inchi： 1S/C16H13N3O3/c1-9-10(6-7-14(20)21)16(22)19-13-5-3-2-4-12(13)18-15(19)11(9)8-17/h2-5,18H,6-7H2,1H3,(H,20,21)
• InChI Key： QRWDFJMBLRVKEP-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)=C(C)C(C#N)=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 295.09569129Da
• Monoisotopic Mass: 295.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds